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Compound of Interest

Compound Name: Gold-196

Cat. No.: B1263354 Get Quote

This document provides essential safety and logistical procedures for the proper disposal of

Gold-196 (Au-196), a radioisotope used in research. Adherence to these guidelines is critical to

ensure the safety of laboratory personnel and compliance with regulatory standards. Gold-196
is a man-made radioisotope and is not found in nature[1].

Radiological Properties of Gold-196
Understanding the radiological characteristics of Gold-196 is fundamental to its safe handling

and disposal. The following table summarizes its key quantitative properties.

Property Value

Half-life 6.165 days[2][3]

Decay Mode

93% Electron Capture (EC) to Platinum-196

(¹⁹⁶Pt) 7% Beta Minus (β⁻) decay to Mercury-

196 (¹⁹⁶Hg)[3]

Emitted Radiation
Beta particles (β⁻), Gamma rays (γ), X-rays,

Auger electrons

Stable Isotope Gold has one stable isotope, Au-197[2][4]

Pre-Disposal Safety Protocols
Personnel Protective Equipment (PPE):
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Wear a lab coat, safety glasses, and disposable gloves.

Use a finger-ring dosimeter to monitor radiation exposure to the hands.

Work Area Preparation:

Conduct all work involving Gold-196 in a designated and properly shielded area.

Use absorbent bench paper to contain any potential spills.

Have a calibrated radiation survey meter readily available.

Step-by-Step Disposal Procedures for Gold-196
The disposal of Gold-196, like all radioactive materials, is strictly regulated by national and

local authorities[5][6]. The primary method for disposal is Decay-in-Storage (DIS), which is

appropriate for radionuclides with short half-lives.

1. Segregation of Waste:

Isolate Gold-196 waste from other radioactive and non-radioactive waste streams. Wastes

from different isotopes, with the exception of C-14 and Tritium in some cases, must be

packaged separately[5].

Do not mix liquid and solid waste in the same container[5].

2. Waste Collection and Labeling:

Solid Waste:

Place dry solid waste (e.g., contaminated gloves, bench paper, vials) into a designated,

durable, and clearly labeled radioactive waste container.

All sharps (needles, scalpels, pipette tips) must be placed in a designated radioactive

sharps container[5].

Deface or remove all original labels from containers before placing them in the waste

bag[5].
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Liquid Waste:

Collect liquid waste in a shatter-resistant, sealed container.

Some low-level aqueous, water-soluble, or dispersible liquid waste may be eligible for sink

disposal, but this requires prior authorization from your institution's Radiation Safety

Officer (RSO) and must be done in a designated sink[7].

Animal Waste:

Animal carcasses and tissues contaminated with Gold-196 should be double-bagged and

kept frozen until collection by the Radiation Safety department[7].

Labeling:

All waste containers must be clearly labeled with:

The words "Caution, Radioactive Material" and the universal radiation symbol (trefoil).

The radionuclide: Gold-196.

The estimated activity and the date.

The laboratory and principal investigator's name.

3. Decay-in-Storage (DIS):

Due to its short half-life of approximately 6.2 days, Gold-196 is an excellent candidate for

DIS.

Store the properly labeled waste containers in a secure, shielded location designated for

radioactive waste storage.

Hold the waste for a minimum of 10 half-lives (approximately 62 days). This period allows the

radioactivity to decay to background levels.

4. Post-Decay Survey and Disposal:
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After the 10-half-life decay period, survey the stored waste with a suitable radiation detection

meter (e.g., a Geiger-Müller counter).

The survey must be performed in a low-background area.

If the radiation levels are indistinguishable from background, the waste can be disposed of

as regular, non-radioactive waste.

Before disposal as regular waste, all radioactive labels must be removed or completely

defaced.

Maintain meticulous records of all surveys and disposals.

5. Contacting Radiation Safety:

For any uncertainties, spills, or when waste is ready for collection, contact your institution's

Radiation Safety Officer or Program[5]. They will provide specific instructions and can assist

with waste pickup and final disposal procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Gold-196 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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